(4-((Benzyloxy)carbonyl)-2-nitrophenyl)boronic acid

Specification

• CAS No.: 850568-58-0
• Molecular Formula: C14H12BNO6
• Molecular Weight: 301.06 g/mol
• IUPAC Name: (2-nitro-4-phenylmethoxycarbonylphenyl)boronic acid
• Standard InChI: InChI=1S/C14H12BNO6/c17-14(22-9-10-4-2-1-3-5-10)11-6-7-12(15(18)19)13(8-11)16(20)21/h1-8,18-19H,9H2
• Standard InChI Key: WCPSHLUESXPJCV-UHFFFAOYSA-N
• SMILES: B(C1=C(C=C(C=C1)C(=O)OCC2=CC=CC=C2)[N+](=O)[O-])(O)O
• Canonical SMILES: B(C1=C(C=C(C=C1)C(=O)OCC2=CC=CC=C2)[N+](=O)[O-])(O)O

Introduction

Chemical Identity and Nomenclature

(4-((Benzyloxy)carbonyl)-2-nitrophenyl)boronic acid, identified by CAS number 850568-58-0, is an organoboron compound featuring a benzeneboronic acid backbone with nitro and benzyloxycarbonyl functional groups. The molecule contains both electron-withdrawing and electron-donating groups that contribute to its unique chemical reactivity and applications.

Synonyms and Alternative Names

The compound is known by several systematic and common names in the chemical literature:

• (4-BENZYLOXYCARBONYL-2-NITRO)BENZENEBORONIC ACID

• BENZYL 4-BORONO-3-NITROBENZOATE

• (4-BENZYLOXYCARBONYL-2-NITRO)PHENYLBORONIC ACID

• 4-(Benzyloxycarbonyl)-2-nitrobenzeneboronicacid 95%

• (2-nitro-4-phenylmethoxycarbonylphenyl)boronic acid

• Benzoic acid, 4-borono-3-nitro-, 1-(phenylmethyl) ester

Molecular Information

Table 1: Basic Molecular Information

Parameter	Value
CAS Number	850568-58-0
Molecular Formula	C₁₄H₁₂BNO₆
Molecular Weight	301.06 g/mol
IUPAC Name	(2-nitro-4-phenylmethoxycarbonylphenyl)boronic acid
MDL Number	MFCD02179461
InChI	InChI=1S/C14H12BNO6/c17-14(22-9-10-4-2-1-3-5-10)11-6-7-12(15(18)19)13(8-11)16(20)21/h1-8,18-19H,9H2
SMILES	B(C1=C(C=C(C=C1)C(=O)OCC2=CC=CC=C2)N+[O-])(O)O
Standard InChIKey	WCPSHLUESXPJCV-UHFFFAOYSA-N
PubChem Compound ID	3860203

Physical and Chemical Properties

The compound exists as a solid with distinct physical characteristics that influence its handling, storage, and applications in synthetic chemistry. Many of these properties have been both experimentally determined and computationally predicted.

Physical Properties

Table 2: Physical Properties

Property	Value	Determination Method
Melting Point	192-200°C	Experimental
Boiling Point	533.3±60.0°C	Predicted
Density	1.40±0.1 g/cm³	Predicted
Appearance	Solid	Observed
pKa	7.29±0.53	Predicted

Comparison with Related Compounds

Understanding the relationship between (4-((Benzyloxy)carbonyl)-2-nitrophenyl)boronic acid and similar compounds provides context for its chemical behavior and applications.

Structural Analogs

Table 5: Related Boronic Acid Compounds

Compound	CAS Number	Key Differences
(4-Nitrophenyl)boronic acid	24067-17-2	Lacks benzyloxycarbonyl group, nitro group in para position
(4-(((Benzyloxy)carbonyl)amino)-2-fluorophenyl)boronic acid	874290-59-2	Contains amino group instead of nitro, fluorine instead of hydrogen
(4-(2-(((Benzyloxy)carbonyl)amino)ethyl)phenyl)boronic acid	957034-40-1	Contains aminoethyl linker, lacks nitro group

These structural relationships offer potential insights into reactivity patterns and structure-activity relationships for this class of compounds.